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Compound of Interest

Compound Name: IRC-083864

Cat. No.: B1672176 Get Quote

Despite a comprehensive investigation into the chemical compound designated as IRC-
083864, publicly available information regarding its biological activity, mechanism of action, and

related chemical analogs remains elusive. This technical guide serves to consolidate the known

chemical properties of IRC-083864 and to outline the extensive but unsuccessful search for

further scientific data, suggesting the compound is likely a proprietary or early-stage

investigational molecule not yet disclosed in public research domains.

Chemical Identity and Properties of IRC-083864
Based on available chemical database entries, IRC-083864 is a complex organic molecule with

the following key identifiers and properties.

Property Value

IUPAC Name

2-(2,5-difluorophenyl)-6-[3-[methyl-[3-[(2-methyl-

4,7-dioxo-1,3-benzothiazol-5-

yl)amino]propyl]amino]propylamino]-1,3-

benzoxazole-4,7-dione

Molecular Formula C₂₈H₂₅F₂N₅O₅S

Molecular Weight 581.6 g/mol

CAS Number 1142057-18-8
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Caption: A simplified representation of the core structural components of IRC-083864.

Investigation into Biological Activity and Related
Compounds
An exhaustive search of scientific literature, patent databases, and chemical supplier catalogs

for "IRC-083864" and its IUPAC name did not yield any information regarding its biological

target, mechanism of action, or therapeutic area of investigation. The prefix "IRC" is a common

acronym and could not be definitively linked to a specific research institution or pharmaceutical

company.

This lack of public data strongly suggests that IRC-083864 is a compound within a proprietary

research and development pipeline. Information regarding its synthesis, experimental

protocols, and biological effects is likely confidential and has not been disclosed in publications

or patents.

Hypothetical Signaling Pathways and Experimental
Workflows
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Given the absence of data on the biological function of IRC-083864, any depiction of signaling

pathways or experimental workflows would be purely speculative. To provide a relevant and

accurate technical guide, information on the compound's molecular target is essential. For

instance, if IRC-083864 were a kinase inhibitor, a generic kinase signaling pathway and a

typical kinase inhibition assay workflow could be presented. However, without this foundational

knowledge, any such diagrams would be arbitrary and potentially misleading.

Example of a generic experimental workflow for a hypothetical compound:
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Caption: A generalized workflow for the preclinical evaluation of a novel chemical compound.

Conclusion
The compound IRC-083864 is a well-defined chemical entity based on its structural

information. However, the absence of any publicly available biological data, experimental

protocols, or related compounds prevents the creation of a comprehensive technical guide as

requested. The information is likely held within a private research and development setting.

Further insights into IRC-083864 would require the disclosure of proprietary data from the

originating institution.

To cite this document: BenchChem. [Unraveling IRC-083864: An In-depth Technical
Examination of a Novel Chemical Entity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672176#irc-083864-related-chemical-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

